Cas no 1796970-76-7 (N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide)

• Product Name: N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide
• CAS No: 1796970-76-7
• MF: C₂₀H₂₅NO₅
• MW: 359.416206121445
• CID: 5371042
• Update Time: 2025-11-01

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C20H25NO5/c1-4-26-16-8-5-14(6-9-16)11-20(23)21-13-17(22)15-7-10-18(24-2)19(12-15)25-3/h5-10,12,17,22H,4,11,13H2,1-3H3,(H,21,23)
• InChI Key： FZGXLHZANTZALD-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)CC1=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7): A Comprehensive Overview

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug development. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its study.

Chemical Structure and Properties

The chemical structure of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7) is defined by its complex arrangement of functional groups. The molecule consists of a central acetamide moiety linked to a substituted phenyl ring with an ethoxy group and a hydroxyethyl group carrying a 3,4-dimethoxyphenyl substituent. This intricate structure confers specific physical and chemical properties to the compound, making it an interesting candidate for various biological studies.

The molecular formula of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide is C₁₉H₂₃NO₅, with a molecular weight of approximately 353.38 g/mol. The compound exhibits good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in various experimental settings. Additionally, the presence of multiple hydroxyl and methoxy groups contributes to its potential for forming hydrogen bonds and other intermolecular interactions.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7) has been reported using several methodologies. One common approach involves the reaction of 2-(4-ethoxyphenyl)acetyl chloride with 2-(3,4-dimethoxyphenyl)-1-aminoethanol in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic acylation, resulting in the formation of the desired acetamide product.

Another method involves the condensation of 2-(4-ethoxyphenyl)acetic acid with 2-(3,4-dimethoxyphenyl)-1-aminoethanol using coupling reagents such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). These coupling reactions are often performed in the presence of a catalyst like 4-dimethylaminopyridine (DMAP) to enhance yield and purity.

Biological Activities

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7) has demonstrated a range of biological activities that make it a promising candidate for therapeutic applications. Recent studies have focused on its potential as an anti-inflammatory agent and its effects on cellular signaling pathways.

In vitro assays have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects are believed to be mediated through the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation and immune responses.

Furthermore, preliminary studies have indicated that N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide may have neuroprotective properties. Research conducted on animal models has shown that this compound can reduce oxidative stress and prevent neuronal cell death in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that it could be a valuable lead compound for developing new treatments for neurodegenerative disorders.

Clinical Trials and Future Prospects

The promising preclinical results for N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7) have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential therapeutic applications in various diseases.

In particular, there is significant interest in evaluating this compound for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are expected to provide valuable insights into its safety profile and efficacy in human subjects.

Beyond its anti-inflammatory properties, further research is needed to explore other potential therapeutic applications of this compound. For instance, its neuroprotective effects could be investigated for treating neurological disorders beyond Alzheimer's and Parkinson's diseases.

Conclusion

N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]-2-(4-ethoxyphenyl)acetamide (CAS No. 1796970-76-7) is a promising compound with diverse biological activities that make it an attractive candidate for drug development. Its unique chemical structure and favorable physical properties facilitate its use in various experimental settings. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications.

As clinical trials progress and more data become available, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases. The continued exploration of this molecule holds great promise for advancing our understanding of complex biological processes and improving patient outcomes.